Cas no 1396749-47-5 (N-{2-4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}thiophene-3-carboxamide)

N-{2-4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}thiophene-3-carboxamide is a heterocyclic compound featuring a triazole core fused with a pyridine ring and linked to a thiophene carboxamide moiety. This structure imparts unique chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of multiple heteroatoms enhances its potential for forming stable interactions in biological systems, suggesting utility in drug discovery, particularly as a kinase inhibitor or enzyme modulator. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound's stability and solubility profile further support its suitability for synthetic applications and biological screening.
N-{2-4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}thiophene-3-carboxamide structure
1396749-47-5 structure
Product Name:N-{2-4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}thiophene-3-carboxamide
CAS No:1396749-47-5
MF:C15H15N5O2S
MW:329.376900911331
CID:6147630
PubChem ID:71793334
Update Time:2025-06-08

N-{2-4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-{2-4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}thiophene-3-carboxamide
    • 1396749-47-5
    • N-[2-(4-methyl-5-oxo-3-pyridin-2-yl-1,2,4-triazol-1-yl)ethyl]thiophene-3-carboxamide
    • F6245-6419
    • N-{2-[4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}thiophene-3-carboxamide
    • N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)thiophene-3-carboxamide
    • VU0540574-1
    • AKOS024543574
    • Inchi: 1S/C15H15N5O2S/c1-19-13(12-4-2-3-6-16-12)18-20(15(19)22)8-7-17-14(21)11-5-9-23-10-11/h2-6,9-10H,7-8H2,1H3,(H,17,21)
    • InChI Key: UNQUXCUMGMTMAX-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C(NCCN1C(N(C)C(C2C=CC=CN=2)=N1)=O)=O

Computed Properties

  • Exact Mass: 329.09464591g/mol
  • Monoisotopic Mass: 329.09464591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 106Ų

N-{2-4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}thiophene-3-carboxamide Pricemore >>

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Additional information on N-{2-4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}thiophene-3-carboxamide

Research Brief on N-{2-4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}thiophene-3-carboxamide (CAS: 1396749-47-5)

In recent years, the compound N-{2-4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}thiophene-3-carboxamide (CAS: 1396749-47-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole and thiophene moieties, has shown promising potential as a therapeutic agent, particularly in the modulation of specific biological pathways. The growing body of research surrounding this compound underscores its relevance in drug discovery and development.

The primary focus of recent studies has been to elucidate the pharmacological properties and mechanisms of action of this compound. Researchers have employed a combination of in vitro and in vivo assays to evaluate its efficacy, selectivity, and safety profile. Notably, the compound has demonstrated potent inhibitory activity against certain kinase targets, which are implicated in various disease states, including cancer and inflammatory disorders. These findings suggest that N-{2-4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}thiophene-3-carboxamide could serve as a valuable scaffold for the development of novel therapeutics.

One of the key advancements in the study of this compound has been the optimization of its chemical structure to enhance its pharmacokinetic properties. Recent synthetic efforts have focused on improving its solubility, metabolic stability, and bioavailability, which are critical factors for its transition from preclinical to clinical development. Computational modeling and structure-activity relationship (SAR) studies have played a pivotal role in guiding these modifications, enabling researchers to identify key structural features that contribute to its biological activity.

In addition to its therapeutic potential, the compound has also been investigated for its utility as a chemical probe in basic research. Its ability to selectively modulate specific biological targets makes it a valuable tool for dissecting complex signaling pathways and understanding disease mechanisms. This dual role as both a therapeutic candidate and a research tool highlights the versatility of N-{2-4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}thiophene-3-carboxamide in the field of chemical biology.

Despite the promising findings, challenges remain in the development of this compound. Issues such as off-target effects, potential toxicity, and the need for further optimization of its drug-like properties must be addressed in future studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward clinical applications.

In conclusion, the ongoing research on N-{2-4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}thiophene-3-carboxamide (CAS: 1396749-47-5) underscores its potential as a multifaceted agent in drug discovery and chemical biology. Continued exploration of its pharmacological properties, coupled with innovative synthetic strategies, will be crucial in unlocking its full therapeutic potential and addressing unmet medical needs.

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